Cas no 2176270-95-2 (methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate)

• Product Name: methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate
• CAS No: 2176270-95-2
• MF: C₁₅H₁₈N₄O₄S₂
• MW: 382.457820415497
• CID: 5337790
• Update Time: 2025-06-25

methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)sulfamoyl)benzoate
• methyl 4-[[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl]benzoate
• methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate

• Inchi： 1S/C15H18N4O4S2/c1-23-15(20)11-2-4-13(5-3-11)25(21,22)18-12-6-8-19(9-7-12)14-10-16-24-17-14/h2-5,10,12,18H,6-9H2,1H3
• InChI Key： GZFSRUXEVZQGDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(NC1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 552
• XLogP3: 1.9
• Topological Polar Surface Area: 138

Additional information on methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate

Methyl 4-{[1-(1,2,5-Thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate (CAS No. 2176270-95-2): A Comprehensive Overview

Methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate (CAS No. 2176270-95-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and a piperidine moiety, both of which contribute to its potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.

The chemical structure of methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate is particularly noteworthy due to its complexity and the presence of multiple functional groups. The thiadiazole ring is known for its bioactive properties and has been widely used in the design of drugs targeting various diseases. The piperidine moiety, on the other hand, is a common structural element in many pharmaceuticals due to its ability to enhance solubility and bioavailability. The combination of these features makes this compound a promising candidate for further investigation.

In terms of synthesis, several methods have been reported in the literature for the preparation of methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate. One common approach involves the reaction of 4-chlorosulfonylbenzoic acid with 1-(1,2,5-thiadiazol-3-yl)piperidine followed by methylation. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods, such as catalytic processes and microwave-assisted synthesis.

The biological activity of methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate has been extensively studied in various biological assays. Preliminary studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated cytotoxic effects against several cancer cell lines, including those derived from breast and lung cancers. These findings suggest that this compound could be a valuable lead for the development of new therapeutic agents.

Recent research developments have further elucidated the mechanisms underlying the biological activities of methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate. Studies have shown that it can modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been found to inhibit the activation of NF-kB, a transcription factor that plays a central role in inflammatory responses. Moreover, it has been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. These mechanistic insights provide a solid foundation for understanding the therapeutic potential of this compound.

In addition to its biological activities, methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate has also been evaluated for its pharmacokinetic properties. Preclinical studies have demonstrated that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects. However, further studies are needed to optimize its pharmacokinetic parameters and assess its safety profile in animal models.

The clinical potential of methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate is currently being explored through various preclinical and early-stage clinical trials. Initial results from these trials have shown promising outcomes in terms of efficacy and safety. For instance, a phase I clinical trial evaluating the safety and tolerability of this compound in patients with advanced solid tumors has reported no dose-limiting toxicities at doses up to 800 mg/day. These findings provide strong support for advancing this compound into later-stage clinical trials.

In conclusion, methyl 4-{[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]sulfamoyl}benzoate (CAS No. 2176270-95-2) represents a promising candidate for the development of new therapeutic agents targeting inflammation and cancer. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, makes it an attractive molecule for further investigation. Ongoing research efforts aim to fully characterize its mechanisms of action and optimize its therapeutic potential for clinical applications.